N-(2,5-difluorophenyl)-N'-(4-methylphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-difluorophenyl)-N'-(4-methylphenyl)urea, commonly known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first synthesized in the 1970s and has since been used in various medical applications.
Mechanism of Action
Diflunisal works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for pain and fever. By inhibiting the production of prostaglandins, Diflunisal reduces inflammation and pain.
Biochemical and Physiological Effects:
Diflunisal has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been used to treat various conditions, such as osteoarthritis, rheumatoid arthritis, and menstrual cramps. Diflunisal has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to reduce the production of beta-amyloid, a protein that is involved in the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Diflunisal has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. Diflunisal has also been extensively studied, making it a well-known and well-understood compound. However, Diflunisal does have some limitations. It has been shown to have some toxic effects, particularly on the liver and kidneys, which can limit its use in certain experiments. Additionally, Diflunisal has been shown to have some interactions with other drugs, which can complicate experiments.
Future Directions
There are several potential future directions for the study of Diflunisal. One area of research is the potential use of Diflunisal in the treatment of Alzheimer's disease. Further studies are needed to determine the efficacy and safety of Diflunisal in this application. Another potential area of research is the development of Diflunisal analogs with improved properties, such as reduced toxicity or increased potency. Finally, Diflunisal could be studied in combination with other drugs to determine if it has synergistic effects.
Synthesis Methods
Diflunisal can be synthesized by reacting 2,5-difluorophenyl isocyanate with 4-methylphenylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as dimethylformamide. The resulting product is then purified using various methods, such as recrystallization or column chromatography.
Scientific Research Applications
Diflunisal has been extensively studied for its anti-inflammatory properties. It has been found to inhibit the production of prostaglandins, which are inflammatory mediators. Diflunisal has also been shown to have analgesic properties, making it useful in the treatment of pain.
properties
IUPAC Name |
1-(2,5-difluorophenyl)-3-(4-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2N2O/c1-9-2-5-11(6-3-9)17-14(19)18-13-8-10(15)4-7-12(13)16/h2-8H,1H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZMYPFJMELZCBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)NC2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Difluorophenyl)-3-(4-methylphenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.